Cas no 886732-72-5 (Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-)

• Product Name: Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
• CAS No: 886732-72-5
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 1928585
• Update Time: 2025-01-07

Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-

• Inchi： 1S/C15H15NO4S/c1-11-5-7-14(8-6-11)21(19,20)16-10-12-3-2-4-13(9-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key： SWBDXAZFSBQPRO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CNS(C2=CC=C(C)C=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 529.1±60.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)